Cas no 5316-97-2 (3,5-diphenyl-1-(phenylcarbonyl)-4,5-dihydro-1H-pyrazole)

• Product Name: 3,5-diphenyl-1-(phenylcarbonyl)-4,5-dihydro-1H-pyrazole
• CAS No: 5316-97-2
• MF: C₂₂H₁₈N₂O
• MW: 326.391125202179
• CID: 1580988
• PubChem ID: 2841175
• Update Time: 2025-04-21

3,5-diphenyl-1-(phenylcarbonyl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-diphenyl-1-(phenylcarbonyl)-4,5-dihydro-1H-pyrazole
• (3,5-Diphenyl-4,5-dihydro-1H-pyrazol-1-yl)(phenyl)methanone
• Methanone, (4,5-dihydro-3,5-diphenyl-1H-pyrazol-1-yl)phenyl-
• (3,5-diphenyl-3,4-dihydropyrazol-2-yl)-phenylmethanone
• BCJMDIDQGYWIAO-UHFFFAOYSA-
• SMR000540044
• CHEMBL1734963
• BDBM120830
• AKOS022138257
• N-benzoyl-3,5-diphenylpyrazoline (2a)
• InChI=1/C22H18N2O/c25-22(19-14-8-3-9-15-19)24-21(18-12-6-2-7-13-18)16-20(23-24)17-10-4-1-5-11-17/h1-15,21H,16H2
• MLS001165397
• HMS2865A16
• 1-Benzoyl-3,5-diphenyl-4,5-dihydro-1H-pyrazole
• SCHEMBL2480894
• 5316-97-2
• DTXSID60385663
• STL336694
• AC1MDQFF

• Inchi： 1S/C22H18N2O/c25-22(19-14-8-3-9-15-19)24-21(18-12-6-2-7-13-18)16-20(23-24)17-10-4-1-5-11-17/h1-15,21H,16H2
• InChI Key： BCJMDIDQGYWIAO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1C(C2C=CC=CC=2)CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 326.14204
• Monoisotopic Mass: 326.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 490.6°C at 760 mmHg
• Flash Point: 250.5°C
• Refractive Index: 1.63
• PSA: 32.67